BENGHE Validation & Comparative

Check Availability & Pricing

A Head-to-Head Comparison of Diethyltoluamide
(DEET) and IR3535

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diethyltoluamide

Cat. No.: B7773281

An objective analysis of two leading insect repellents for researchers, scientists, and drug
development professionals.

In the landscape of insect repellents, N,N-Diethyl-meta-toluamide (DEET) and Ethyl
butylacetylaminopropionate (IR3535) stand out as two of the most widely utilized and effective
active ingredients. Developed in 1946 by the U.S. Army, DEET has long been considered the
gold standard for personal protection against a wide range of biting insects.[1][2] IR3535, a
synthetic amino acid developed by Merck in the 1980s, has gained prominence as a reputable
alternative with a favorable safety profile.[3][4] This guide provides a comprehensive, data-
driven comparison of their performance, supported by experimental evidence, to inform
research and development in the field of vector-borne disease prevention.

Physicochemical and Toxicological Properties

A fundamental comparison of DEET and IR3535 begins with their inherent chemical and
physical properties, which influence their formulation, stability, and toxicological profiles.
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IR3535 (Ethyl
Property Diethyltoluamide (DEET) butylacetylaminopropionat
e)
N,N-diethyl-3- Ethyl 3-(N-
IUPAC Name _ _
methylbenzamide butylacetamido)propanoate
CAS Number 134-62-3 52304-36-6
Molecular Formula Ci12H17NO C11H21NOs
Molecular Weight 191.27 g/mol 215.293 g-mol~—1
Appearance Colorless to slightly yellow oil Colorless and odorless ail
Boiling Point 288 t0 292 °C 141 °C (decomposes)

Water Solubility

>1.0 g/L (>1000 mg/L) at 25 °C

70 g/L (at 20 °C)

Log P (Octanol/Water)

2.02

1.7 (at 23 °C)

Vapor Pressure

5.6 x 103 mmHg at 20 °C

0.15+0.01 Pa at 20°C

Oral LDso (rat)

>5000 mg/kg

2.43 ml/kg (male), 1.78 ml/kg

(female)

Dermal LDso (rat)

10000 mg/kg

>3.18 ml/kg (rabbit)

Carcinogenicity

Not classifiable as a human

carcinogen

No long-term toxicity or
carcinogenicity studies

reported

Developmental Toxicity

No adverse effects in offspring
of rats and rabbits at normal

human doses

Animal studies have not
demonstrated developmental

toxicity

Efficacy Against Key Disease Vectors

The primary measure of a repellent's utility is its effectiveness in preventing bites from
arthropod vectors. The following table summarizes comparative efficacy data from laboratory
studies.
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. Repellent Mean Protection
Insect Species . . Study Reference
Concentration Time (Hours)
Aedes aegypti 20% DEET 5.0 Fradin & Day, 2002
20% IR3535 0.4 Fradin & Day, 2002
20% DEET 3.0 Cilek et al., 2004
20% IR3535 3.0 Cilek et al., 2004
Culex ]
. _ 20% DEET 6.0 Cilek et al., 2004
quinquefasciatus
20% IR3535 6.0 Cilek et al., 2004
Anopheles spp. 20% DEET 5.8 Unspecified Lab Study
20% IR3535 3.8 Unspecified Lab Study

It is important to note that the efficacy of a repellent can be influenced by factors such as the
formulation, concentration, ambient temperature, and the species of insect. While some studies
show comparable protection times for DEET and IR3535 against Aedes and Culex mosquitoes,
DEET may offer longer protection against Anopheles species, the vectors for malaria.

Mechanism of Action

The precise mechanisms by which DEET and IR3535 repel insects are still under investigation,
though several hypotheses have been proposed.

Diethyltoluamide (DEET): The mode of action for DEET is thought to be multifaceted. Early
research suggested that DEET works by blocking the olfactory receptors of insects, preventing
them from detecting attractants like lactic acid and carbon dioxide. More recent studies propose
that DEET may also act as a contact repellent due to its bitter taste and can cause confusion in
insects. There is also evidence to suggest that DEET targets octopaminergic synapses in
insects, leading to neuroexcitation and toxicity.

IR3535: The mechanism of action for IR3535 is less understood but is believed to primarily
involve interference with the insect's olfactory system. It is proposed to disrupt the ability of
insects to detect chemical cues from a host by interacting with their olfactory receptors.
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IR3535

IR3535 Mechanism of Action

Interferes with Olfactory Receptors
(Disrupts Host Detection)

DEET Mechanism of Action

Gauses Insect Confusion)

Neuroexcitation via
Octopaminergic Synapses

Contact Repellent
(Bitter Taste)

Blocks Olfactory Receptors
(e.g., for Lactic Acid, COz2)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b7773281?utm_src=pdf-custom-synthesis
http://npic.orst.edu/factsheets/archive/DEETtech.html
https://en.wikipedia.org/wiki/DEET
https://www.benchchem.com/product/b1671960
https://www.picaridin.info/ir3535.htm
https://www.benchchem.com/product/b7773281#a-head-to-head-comparison-of-diethyltoluamide-and-ir3535
https://www.benchchem.com/product/b7773281#a-head-to-head-comparison-of-diethyltoluamide-and-ir3535
https://www.benchchem.com/product/b7773281#a-head-to-head-comparison-of-diethyltoluamide-and-ir3535
https://www.benchchem.com/product/b7773281#a-head-to-head-comparison-of-diethyltoluamide-and-ir3535
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7773281?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7773281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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